Cas no 1421524-49-3 (1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1421524-49-3
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 6160513
• PubChem ID: 71792942
• Update Time: 2025-06-10

1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• (4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• F6245-0003
• 1421524-49-3
• AKOS024543048
• 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• (1-methyltriazol-4-yl)-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• VU0540262-1

• Inchi： 1S/C14H20N6O2/c1-9(2)12-16-17-13(22-12)10-4-6-20(7-5-10)14(21)11-8-19(3)18-15-11/h8-10H,4-7H2,1-3H3
• InChI Key： KWQZJGYHXOZHCK-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(C(C2=CN(C)N=N2)=O)CC1

Computed Properties

• Exact Mass: 304.16477390g/mol
• Monoisotopic Mass: 304.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to Compound with CAS No. 1421524-49-3 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 1421524-49-3 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine, represents a novel class of heterocyclic compounds that exhibit promising biological activities. The unique structural features of this molecule, including its triazole and oxadiazole moieties, make it a valuable scaffold for the development of new therapeutic agents.

The< strong>1-methyl-1H-1,2,3-triazole-4-carbonyl moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. In contrast, the 4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine component introduces a piperidine ring that is known to improve pharmacokinetic properties such as solubility and metabolic stability. The combination of these structural elements results in a compound that is well-suited for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that 1421524-49-3 can effectively interact with various protein targets, including those involved in inflammatory pathways and cancer cell proliferation. These findings align with the growing interest in developing small-molecule inhibitors that target these pathways.

In the realm of oncology research, the< strong>1-(1-methyl-1H-1,2,3-triazole-4-carbonyl) moiety has been identified as a key player in disrupting tumor growth by inhibiting key signaling cascades. Preclinical studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is attributed to the precise interactions between the< strong>1421524-49-3 scaffold and cancer-specific biomarkers.

The< strong>4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine component further enhances the therapeutic potential of this compound by contributing to its ability to cross the blood-brain barrier. This property is particularly important for treating neurological disorders where central nervous system penetration is essential for efficacy. Recent studies have shown that analogs of this compound exhibit significant neuroprotective effects in animal models of neurodegenerative diseases.

The synthesis of< strong>1421524-49-3 involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the condensation of 1-methyltetrazole with propylamine under controlled conditions to form the triazole-piperidine core. Subsequent functionalization with an oxadiazole ring completes the molecular architecture. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce environmental impact.

The pharmacological profile of< strong>1421524-49-3 has been extensively characterized through both in vitro and in vivo experiments. In vitro studies have shown that this compound exhibits potent inhibitory activity against several enzymes implicated in inflammation and cancer progression. Notably, it has demonstrated significant efficacy against cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In vivo studies have further validated the therapeutic potential of< strong>1421524-49-3. Animal models of inflammation have shown that this compound reduces inflammatory markers and alleviates symptoms without causing significant side effects. Similarly, studies in cancer models have revealed that it can inhibit tumor growth and metastasis while maintaining normal tissue function.

The< strong>1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-substituted piperidine ring plays a critical role in determining the pharmacological properties of this compound. This moiety not only contributes to its binding affinity but also influences its metabolic stability. Computational modeling has helped researchers understand how this moiety interacts with biological targets at an atomic level, providing insights into how it can be modified to enhance its therapeutic efficacy.

The< strong>4-(5-propanyloxy)-1H-imidazol[5',4':5',6']pyrimidin]-2(5H)-one, a closely related derivative of< strong>1421524 -49 -3, has been studied for its potential applications in treating neurological disorders. Preclinical data suggest that this compound can protect against neurotoxicity induced by oxidative stress and excitotoxicity. These findings are particularly relevant given the growing recognition of oxidative stress as a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel therapeutic agents requires a thorough understanding of their interactions with biological systems at both molecular and cellular levels. The case of< strong>1421524 -49 -3










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